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Compound of Interest

Compound Name: A-381393

Cat. No.: B15617876 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of the dopamine D4 receptor antagonist A-381393, with a focus on its

effects in different cell lines. Due to a lack of comprehensive cross-validation studies for A-
381393 in multiple cell lines within single publications, this guide synthesizes available data

and compares its activity with other relevant dopamine D4 receptor antagonists.

Summary of A-381393 and Alternatives
A-381393 is a potent and selective antagonist for the dopamine D4 receptor, with high affinity

for various D4 receptor subtypes.[1][2][3] While its effects have been characterized in specific

cell lines, a broader understanding of its activity across different cellular contexts is crucial for

its application in research and drug development. This guide addresses this gap by presenting

available data for A-381393 and comparing it with other dopamine D4 antagonists, such as L-

745,870 and novel proprietary compounds, in various cell lines.

Data Presentation
The following tables summarize the quantitative data on the effects of A-381393 and

comparator compounds in different cell lines.

Compound Cell Line Assay Type Parameter Value Reference

A-381393 HEK293 FLIPR Assay IC50 5 nM
MedChemEx

press
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Table 1: Quantitative data for A-381393.

Compound Cell Line Assay Type Parameter Value Reference

L-745,870 CHO

Radioligand

Binding

([3H]spiperon

e)

Ki 0.43 nM
MedChemEx

press

L-745,870 HEK293

Adenylate

Cyclase

Inhibition

Antagonist

Activity
0.1 - 1 µM PubMed

L-745,870 CHO

Adenylate

Cyclase

Inhibition

Antagonist

Activity
0.1 - 1 µM PubMed

Compound

24

T98

(Glioblastoma

)

Cell Viability
% Viability

Reduction

Significant at

10 µM

ACS

Publications

Compound

24

U251

(Glioblastoma

)

Cell Viability
% Viability

Reduction

Significant at

10 µM

ACS

Publications

Compound

24

GSC#83

(Glioblastoma

Stem Cells)

Cell Viability
% Viability

Reduction

Significant at

10 µM

ACS

Publications

Compound

29

T98

(Glioblastoma

)

Cell Viability
% Viability

Reduction

Significant at

10 µM

ACS

Publications

Compound

29

U251

(Glioblastoma

)

Cell Viability
% Viability

Reduction

Significant at

10 µM

ACS

Publications

Compound

29

GSC#83

(Glioblastoma

Stem Cells)

Cell Viability
% Viability

Reduction

Significant at

10 µM

ACS

Publications
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Table 2: Quantitative data for alternative dopamine D4 receptor antagonists.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway affected by dopamine D4 receptor

antagonists and a general workflow for assessing their effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15617876#cross-validation-of-a-381393-effects-in-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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